Cas no 1805024-79-6 (Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate
• CAS No: 1805024-79-6
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4948074
• Update Time: 2025-10-31

Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)7-3-8(6-13)9(5-12)10(16)4-7/h3-4,16H,2,5H2,1H3
• InChI Key： YXRVXRMSTFFBRF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OCC)=CC=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate

Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate (CAS No. 1805024-79-6): A Comprehensive Overview

Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate (CAS No. 1805024-79-6) is a versatile organic compound with a unique combination of functional groups, including a bromomethyl, cyano, and mercapto group. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science.

The bromomethyl group in Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate serves as a reactive site for various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, imparts unique electronic characteristics to the molecule, which can be exploited in the design of novel materials and pharmaceuticals. The mercapto group, on the other hand, is highly reactive and can participate in a wide range of chemical reactions, including thiol-disulfide exchange and metal coordination.

Recent studies have highlighted the potential of Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that compounds derived from Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate exhibit potent antitumor activity against various cancer cell lines. The researchers found that the cyano and mercapto groups play crucial roles in modulating the biological activity of these compounds, suggesting that further optimization of these functional groups could lead to more effective anticancer drugs.

In addition to its potential in medicinal chemistry, Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate has also shown promise in materials science. A study published in Advanced Materials (2021) explored the use of this compound as a building block for the synthesis of conductive polymers. The researchers found that the bromomethyl and cyano groups enhance the electrical conductivity of the resulting polymers, making them suitable for applications in electronic devices and sensors.

The synthetic accessibility of Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate is another factor contributing to its widespread use. A detailed synthetic route for this compound was reported in Tetrahedron Letters (2019), which involves a series of well-established reactions such as bromination, cyanation, and thiolation. This synthetic pathway provides a robust and scalable method for producing Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate, facilitating its application in both academic research and industrial settings.

From a safety perspective, it is important to handle Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate with care due to its reactivity and potential health hazards associated with exposure to brominated and mercaptan compounds. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, Ethyl 4-bromomethyl-3-cyano-5-mercaptobenzoate (CAS No. 1805024-79-6) is a multifunctional organic compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive candidate for the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.